![molecular formula C13H15N5S B300356 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]ethanone (3-methylphenyl)hydrazone](/img/structure/B300356.png)
1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]ethanone (3-methylphenyl)hydrazone
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Overview
Description
1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]ethanone (3-methylphenyl)hydrazone, also known as MTEH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a hydrazone derivative of 3-methylphenyl, which is commonly used in the synthesis of various organic compounds. MTEH has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research in various fields.
Mechanism of Action
The exact mechanism of action of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]ethanone (3-methylphenyl)hydrazone is not fully understood, but it is believed to involve the inhibition of various cellular pathways involved in cancer cell proliferation and neurodegeneration. This compound has been shown to inhibit the activity of various enzymes and proteins involved in these pathways, such as matrix metalloproteinases and caspases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and antitumor activities. It has also been shown to modulate various signaling pathways involved in cell proliferation, differentiation, and apoptosis. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further research in various fields.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]ethanone (3-methylphenyl)hydrazone in lab experiments is its low toxicity profile, which makes it a safe and reliable compound to work with. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its limited solubility in water, which can make it challenging to work with in certain experimental conditions.
Future Directions
There are several future directions for research on 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]ethanone (3-methylphenyl)hydrazone, including its potential use as a therapeutic agent for various diseases, as well as its applications in drug discovery and development. Some of the areas of research that could be explored in the future include the identification of the specific cellular pathways and mechanisms of action involved in this compound's anticancer and neuroprotective effects, as well as the development of novel derivatives and analogs of this compound with improved pharmacological properties. Additionally, further studies could be conducted to explore the potential applications of this compound in other scientific fields, such as materials science and nanotechnology.
Synthesis Methods
1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]ethanone (3-methylphenyl)hydrazone can be synthesized through a simple reaction between 3-methylphenyl hydrazine and 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone. The reaction takes place in the presence of a suitable solvent and a catalyst, under controlled temperature and pressure conditions. The resulting product can be purified through various methods, such as recrystallization or chromatography.
Scientific Research Applications
1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]ethanone (3-methylphenyl)hydrazone has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. One of the main areas of research has been its use as a potential therapeutic agent for various diseases, such as cancer and neurodegenerative disorders. This compound has been shown to exhibit anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. It has also been studied for its potential neuroprotective effects, as it has been shown to protect against oxidative stress and inflammation in the brain.
properties
Molecular Formula |
C13H15N5S |
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Molecular Weight |
273.36 g/mol |
IUPAC Name |
3-methyl-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)ethylideneamino]aniline |
InChI |
InChI=1S/C13H15N5S/c1-9-5-4-6-11(7-9)17-16-10(2)12-8-14-18-13(15-12)19-3/h4-8,17H,1-3H3/b16-10- |
InChI Key |
OTFOIVZCPFCYPQ-YBEGLDIGSA-N |
Isomeric SMILES |
CC1=CC(=CC=C1)N/N=C(/C)\C2=CN=NC(=N2)SC |
SMILES |
CC1=CC(=CC=C1)NN=C(C)C2=CN=NC(=N2)SC |
Canonical SMILES |
CC1=CC(=CC=C1)NN=C(C)C2=CN=NC(=N2)SC |
Origin of Product |
United States |
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